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Compound of Interest

Compound Name:
N,N-dimethylmorpholine-2-

carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608 Get Quote

Part 1: Executive Safety Assessment & Immediate
Action
CRITICAL WARNING: ISOMER DISTINCTION You must verify the specific isomer in your

possession. "N,N-dimethylmorpholine-2-carboxamide" is structurally distinct from the more

common "4-carboxamide" isomer.

The 2-carboxamide isomer contains a free secondary amine (at position 4 of the morpholine

ring).

Risk: Secondary amines are high-risk precursors for N-Nitrosamines (potent carcinogens) if

allowed to contact nitrosating agents (e.g., nitrites, nitrous acid, nitrogen oxides).

Immediate Disposal Directive:

Do NOT mix this waste with oxidizing acids (Nitric Acid, Chromic Acid) or nitrosating agents

(Sodium Nitrite).

Do NOT dispose of via sink/drain. This compound is an organic contaminant and potential

nitrosamine precursor.[1]
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Segregate into the Non-Halogenated Organic Waste stream (if liquid) or Hazardous Solid

Waste stream (if solid salt).

Part 2: Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in compliant disposal.

Property Data Operational Implication

Chemical Name
N,N-Dimethylmorpholine-2-

carboxamide

Verify Label: Ensure it is not

the 4-isomer (CAS 38952-61-

3).

CAS Number
1361115-06-1 (HCl salt) /

Unlisted (Free Base)

Use CAS 1361115-06-1 for

waste profiling if exact CAS is

missing.

Molecular Formula C₇H₁₄N₂O₂ (Free Base) Organic amide.

Functional Groups
Secondary Amine (Ring NH),

Tertiary Amide

High Reactivity Risk: The

secondary amine is the critical

control point.

Physical State
Viscous Oil (Free Base) or

Solid (HCl Salt)

Determines waste container

type (Carboy vs. Drum).

GHS Classification
Irritant (Skin/Eye), Acute Tox.

[2] (Oral)

Handle with standard PPE

(Nitrile gloves, safety glasses).

The Nitrosamine Hazard Mechanism
Unlike the 4-carboxamide isomer (where the ring nitrogen is substituted), the 2-carboxamide

retains a nucleophilic nitrogen atom in the ring. In the presence of nitrite salts or nitrogen oxide

gases (common in organic synthesis waste streams), it forms N-nitrosomorpholine (NMOR).

Reaction Pathway:
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R₂NH (Secondary Amine) + HNO₂ (Nitrous Acid) → R₂N-N=O (Nitrosamine) + H₂O

Part 3: Pre-Disposal Handling & Segregation
Before moving waste to the central accumulation area, strict segregation at the bench is

required to prevent accidental formation of toxic byproducts.

Segregation Logic Diagram
Use this decision tree to categorize the waste stream correctly.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: N,N-Dimethylmorpholine-2-carboxamide

Physical State?

Solid (Powder/Crystals) Liquid / Solution

Contains Nitrites/Nitric Acid?Hazardous Solid Waste

No Nitrites

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Yes

Non-Halogenated Solvent
(MeOH, Acetone, Water)

No

Halogenated Organic Waste Non-Halogenated Organic Waste

HIGH HAZARD
Quench Nitrites First

Yes

Proceed to Stream Selection

No

Click to download full resolution via product page
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Figure 1: Decision logic for segregating morpholine carboxamide waste. Note the critical check

for nitrites.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Compound or Salt)
Applicable for: Expired shelf chemicals, contaminated weighing paper, spill cleanup debris.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling:

Chemical Name: N,N-Dimethylmorpholine-2-carboxamide (Solid).

Hazards: Irritant, Toxic.[2][3][4][5]

Procedure:

Transfer solid material using a chemically compatible scoop.

Wipe threads of the jar clean before sealing to prevent cap seizure.

Double-bag any contaminated PPE (gloves, paper towels) in a clear hazardous waste bag

before placing in the solid waste drum.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)
Applicable for: Solutions in methanol, ethanol, DCM, or ethyl acetate.

Compatibility Check: Ensure the waste container does NOT contain:

Oxidizers (Nitric acid, Peroxides).

Heavy metal oxidants (Chromium VI, Permanganate).

Stream Selection:

Stream 1 (Halogenated): If dissolved in Dichloromethane (DCM), Chloroform, or

Chlorobenzene.
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Stream 2 (Non-Halogenated): If dissolved in Methanol, Ethanol, Acetone, Ethyl Acetate, or

Toluene.

Neutralization (If Acidic/Basic):

If the waste solution is highly acidic (pH < 2) or basic (pH > 12.5), adjust pH to between 5–

9 using dilute NaOH or H₂SO₄ before adding to the solvent drum, unless your facility

allows corrosive solvent waste.

Caution: Exothermic reaction. Perform in an ice bath.

Transfer:

Use a funnel with a grounding wire (if transferring into metal drums) to prevent static

discharge.

Fill container to 90% capacity only (leave headspace for expansion).

Scenario C: Quenching Nitrosamine Precursors (Advanced)
If you suspect the waste contains both this amine and nitrites:

Add Sulfamic Acid: Add excess Sulfamic Acid or Ascorbic Acid to the solution. These agents

scavenge nitrites rapidly, preventing the N-nitrosation of the morpholine ring.

Test: Confirm absence of oxidizers using starch-iodide paper (should remain white).

Dispose: Proceed to "Non-Halogenated Organic Waste".

Part 5: Regulatory Compliance (EPA/RCRA)
In the United States, this waste must be characterized under RCRA (Resource Conservation

and Recovery Act).
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Regulatory
Category

Classification Code Notes

Listed Waste Not Listed N/A
Not a P-list or U-list

chemical by name.

Characteristic Waste Ignitable (Potential) D001
If in flammable solvent

(Flash point < 60°C).

Characteristic Waste Toxic (Potential) D003

Only if mixed with

sulfides/cyanides

(rare).

State Regulations Variable N/A

CA, MA, and WA may

list morpholine

derivatives as "Toxic

Waste" requiring

specific state codes.

Documentation Requirement: On your Hazardous Waste Tag/Manifest, list the constituents

explicitly:

95% Solvent (e.g., Methanol)

5% N,N-Dimethylmorpholine-2-carboxamide

Do not use generic labels like "Organic Waste" for research chemicals; specific identification

aids emergency responders.

Part 6: Emergency Response
Spill Cleanup (Bench Scale < 500 mL):

Evacuate the immediate area if vapors are strong.[4]

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Absorb: Use vermiculite, sand, or commercial "Organic Solvent" spill pads.
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Clean: Wipe the surface with soap and water.[4]

Dispose: Place all absorbent materials into a sealed bag and label as "Hazardous Waste -

Debris contaminated with Morpholine Amide".

Exposure First Aid:

Skin: Wash with soap and water for 15 minutes. Morpholine derivatives can absorb through

skin.[3]

Eyes: Flush with water for 15 minutes.[3][6] Seek medical attention.

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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